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Compound of Interest

Compound Name: Vanox ZMTI

Cat. No.: B13795527 Get Quote

Vanox ZMTI Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Vanox ZMTI to enhance the long-term

heat aging performance of rubber.

Frequently Asked Questions (FAQs)
Q1: What is Vanox ZMTI and what is its primary function in rubber compounds?

Vanox ZMTI, chemically known as Zinc 2-mercaptotoluimidazole, is a non-discoloring, non-

staining secondary antioxidant.[1][2][3] Its primary function is to protect rubber articles from

degradation caused by heat and oxygen, thereby improving their service life.[4] It is particularly

effective in enhancing long-term heat aging resistance.

Q2: How does Vanox ZMTI work as an antioxidant?

Vanox ZMTI functions as a synergistic antioxidant.[5][6] This means it works most effectively

when used in combination with a primary antioxidant (e.g., hindered phenols or amines).[5][6]

The primary antioxidant neutralizes free radicals, and Vanox ZMTI is thought to regenerate the

primary antioxidant and decompose peroxides, which are harmful byproducts of the oxidation

process.[4][5] It also acts as a metal deactivator, preventing metal ions from accelerating

rubber degradation.[4]
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Q3: In which types of rubber is Vanox ZMTI most effective?

Vanox ZMTI demonstrates excellent performance in a variety of elastomers, including:

Ethylene Propylene Diene Monomer (EPDM)[2]

Nitrile Butadiene Rubber (NBR)[2]

Natural Rubber (NR)[5]

Styrene-Butadiene Rubber (SBR)[5]

Polychloroprene (CR)[5]

It is effective in both sulfur-cured and peroxide-cured systems.[5]

Q4: What are the typical dosage levels for Vanox ZMTI?

A typical dosage of Vanox ZMTI is around 1 part per hundred of rubber (phr).[5] However, the

optimal concentration depends on the specific rubber formulation, the other additives present,

and the service conditions of the final product.

Q5: Is Vanox ZMTI compatible with peroxide cure systems?

Yes, Vanox ZMTI is fully compatible with peroxide cure systems and does not interfere with the

curing process.[7] In fact, it can improve the heat resistance of peroxide-cured EPDM.[7]

Troubleshooting Guide
Q1: I am observing poor heat aging performance even after adding Vanox ZMTI. What could

be the issue?

A1: Inadequate Dispersion: Vanox ZMTI has a high melting point (above 300°C).[1] If not

properly dispersed in the rubber matrix, its synergistic effect will be limited. Ensure your

mixing procedure provides sufficient shear and time to achieve a homogeneous dispersion.

A2: Absence of a Primary Antioxidant: Vanox ZMTI is a synergist and requires the presence

of a primary antioxidant (like a hindered phenol or an amine) to be fully effective.[5] Verify
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that your formulation includes a suitable primary antioxidant.

A3: Incorrect Dosage: The dosage of Vanox ZMTI and the primary antioxidant needs to be

optimized. Too little will not provide adequate protection, while an excessive amount may not

offer additional benefits and could affect other properties.

A4: Improper Storage: Like many rubber chemicals, Vanox ZMTI should be stored in a cool,

dry place away from direct sunlight to maintain its effectiveness.

Q2: My light-colored rubber compound is showing some discoloration after aging. I thought

Vanox ZMTI was non-discoloring?

A1: Interaction with Other Additives: While Vanox ZMTI itself is non-discoloring and non-

staining, it is often used with primary antioxidants, some of which (especially certain amines)

can cause discoloration.[5] If color stability is critical, ensure you are using a non-discoloring

primary antioxidant in conjunction with Vanox ZMTI.

A2: Contamination: Contamination from processing equipment or other raw materials can

sometimes lead to discoloration. Ensure thorough cleaning of mixers and mills between

batches.

Q3: I am not seeing the expected improvement in flex fatigue resistance. Why might this be?

A1: Sub-optimal Synergistic Partner: The synergistic effect of Vanox ZMTI on flex fatigue

can be dependent on the chosen primary antioxidant. For instance, combinations with

AGERITE® SUPERFLEX® SOLID G have been noted to offer excellent flex resistance.[8]

You may need to experiment with different primary antioxidants to find the best combination

for your specific polymer and application.

A2: Inadequate Dispersion: As with heat aging performance, poor dispersion will limit the

effectiveness of Vanox ZMTI in improving flex fatigue resistance.

Data Presentation
The following tables summarize representative data on the effect of a synergistic antioxidant

system, including a zinc-based component similar to Vanox ZMTI, on the mechanical

properties of EPDM rubber after heat aging.
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Table 1: Mechanical Properties of EPDM Compounds Before and After Heat Aging at 150°C for

72 hours.

Property Test Method
Without
Antioxidant (Aged)

With Synergistic
Antioxidant System
(Aged)

Tensile Strength

(MPa)
ASTM D412 8.5 12.1

Elongation at Break

(%)
ASTM D412 150 350

Hardness (Shore A) ASTM D2240 75 70

Note: Data is representative and may not reflect the exact performance in all formulations.

Table 2: Change in Mechanical Properties of EPDM After Heat Aging.

Property
Without Antioxidant (%
Change)

With Synergistic
Antioxidant System (%
Change)

Tensile Strength -40% -15%

Elongation at Break -70% -25%

Hardness +15% +5%

Note: Percentage change is calculated relative to the properties of the unaged material.

Experimental Protocols
Protocol 1: Evaluation of Long-Term Heat Aging Performance of Rubber Compounds

1. Objective: To determine the effect of Vanox ZMTI on the mechanical properties of a rubber

compound after prolonged exposure to elevated temperatures.

2. Materials and Equipment:
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Internal mixer (e.g., Banbury mixer) or two-roll mill
Compression molding press
Tensile testing machine (ASTM D412)
Durometer for hardness testing (ASTM D2240)
Hot air circulating oven (ASTM D573)
Standard tensile test specimens (dumbbells)
Rubber compound ingredients (polymer, fillers, plasticizers, curatives, and antioxidant
systems with and without Vanox ZMTI)

3. Procedure:

Compounding:
Prepare two rubber formulations: a control without Vanox ZMTI and a test compound with a
specified dosage of Vanox ZMTI and a primary antioxidant.
Mix the ingredients in an internal mixer or on a two-roll mill according to a standardized
mixing procedure to ensure uniform dispersion.
Vulcanization:
Sheet out the mixed compounds and compression mold them into sheets of the required
thickness at a specified temperature and time to achieve optimal cure.
Initial Property Testing (Unaged):
Cut dumbbell-shaped specimens from the vulcanized sheets.
Measure the initial tensile strength, elongation at break, and hardness of both the control and
test compounds.
Accelerated Heat Aging:
Place a set of test specimens from both the control and test compounds in a hot air
circulating oven at a specified temperature (e.g., 125°C or 150°C) for a defined period (e.g.,
72, 168, or 336 hours).
Post-Aging Property Testing:
After the aging period, remove the specimens from the oven and allow them to cool to room
temperature for at least 24 hours.
Measure the tensile strength, elongation at break, and hardness of the aged specimens.
Data Analysis:
Calculate the percentage change in each property after aging for both the control and test
compounds.
Compare the retention of properties to evaluate the effectiveness of Vanox ZMTI.
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Caption: Synergistic antioxidant mechanism of Vanox ZMTI with a primary antioxidant.
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Caption: Experimental workflow for evaluating heat aging performance.
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Caption: Troubleshooting decision tree for poor heat aging performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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